Cas no 478149-33-6 (Thieno[2,3-c]pyridine-5-carboxylic acid, 3-bromo-)

Thieno[2,3-c]pyridine-5-carboxylic acid, 3-bromo- structure
478149-33-6 structure
Product Name:Thieno[2,3-c]pyridine-5-carboxylic acid, 3-bromo-
CAS No:478149-33-6
MF:C8H4BrNO2S
MW:258.091859817505
CID:3996306
PubChem ID:22047369
Update Time:2025-04-22

Thieno[2,3-c]pyridine-5-carboxylic acid, 3-bromo- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-c]pyridine-5-carboxylic acid, 3-bromo-
    • DB-217987
    • 478149-33-6
    • MBHHSPMBFVERGP-UHFFFAOYSA-N
    • SCHEMBL5230107
    • 3-bromothieno[2,3-c]pyridine-5-carboxylic acid
    • Inchi: 1S/C8H4BrNO2S/c9-5-3-13-7-2-10-6(8(11)12)1-4(5)7/h1-3H,(H,11,12)
    • InChI Key: MBHHSPMBFVERGP-UHFFFAOYSA-N
    • SMILES: C1=NC(C(O)=O)=CC2C(Br)=CSC1=2

Computed Properties

  • Exact Mass: 256.91461Da
  • Monoisotopic Mass: 256.91461Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.4Ų
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